Planinin
Planinin
(+)-Fargesin is a lignan.
Fargesin is a natural product found in Aristolochia galeata, Aristolochia cymbifera, and other organisms with data available.
Fargesin is a natural product found in Aristolochia galeata, Aristolochia cymbifera, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
68296-27-5
VCID:
VC20829889
InChI:
InChI=1S/C21H22O6/c1-22-16-5-3-12(7-18(16)23-2)20-14-9-25-21(15(14)10-24-20)13-4-6-17-19(8-13)27-11-26-17/h3-8,14-15,20-21H,9-11H2,1-2H3
SMILES:
COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC5=C(C=C4)OCO5)OC
Molecular Formula:
C21H22O6
Molecular Weight:
370.4 g/mol
Planinin
CAS No.: 68296-27-5
Cat. No.: VC20829889
Molecular Formula: C21H22O6
Molecular Weight: 370.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (+)-Fargesin is a lignan. Fargesin is a natural product found in Aristolochia galeata, Aristolochia cymbifera, and other organisms with data available. |
|---|---|
| CAS No. | 68296-27-5 |
| Molecular Formula | C21H22O6 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | 5-[6-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-1,3-benzodioxole |
| Standard InChI | InChI=1S/C21H22O6/c1-22-16-5-3-12(7-18(16)23-2)20-14-9-25-21(15(14)10-24-20)13-4-6-17-19(8-13)27-11-26-17/h3-8,14-15,20-21H,9-11H2,1-2H3 |
| Standard InChI Key | AWOGQCSIVCQXBT-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)[C@@H]2[C@@H]3CO[C@H]([C@@H]3CO2)C4=CC5=C(C=C4)OCO5)OC |
| SMILES | COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC5=C(C=C4)OCO5)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC5=C(C=C4)OCO5)OC |
| Appearance | Powder |
| Melting Point | 135 - 136 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator